2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine

• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 2-(5-pyridin-2-yl-1,2,4-oxadiazol-3-yl)ethanamine
• InChI: InChI=1S/C9H10N4O/c10-5-4-8-12-9(14-13-8)7-3-1-2-6-11-7/h1-3,6H,4-5,10H2
• InChI Key: WKDDVFHRDWGBLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=NO2)CCN

Description

2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine is a heterocyclic compound featuring a 1,2,4-oxadiazole ring fused to a pyridine moiety via a methylene bridge. Its molecular formula is C₉H₁₁N₄O, with a molecular weight of 191.21 g/mol (free base). The hydrochloride derivative (CAS 1269152-24-0) has a molecular weight of 226.66 g/mol . This compound is synthesized via cyclocondensation reactions, as described in studies focusing on antimicrobial agents . Structural validation is typically performed using ¹H/¹³C NMR, FTIR, and mass spectrometry . Its pyridine-oxadiazole scaffold is associated with bioactivity, particularly in antimicrobial applications, due to the pharmacophore’s ability to interact with bacterial enzymes or DNA .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine typically involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . This one-pot method allows for the efficient production of the compound without the need for protective groups. The reaction scope includes various amidoximes and isatoic anhydrides with different substituents, resulting in moderate to excellent yields.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, solvent, and reagent concentrations, to ensure high yield and purity on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions due to the presence of the amine group.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted amine products.

Scientific Research Applications

2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a histamine H1 receptor agonist.

Medicine: Explored for its pharmacological properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of fluorescent dyes, OLEDs, and sensors.

Mechanism of Action

The mechanism of action of 2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine involves its interaction with specific molecular targets and pathways. For instance, as a histamine H1 receptor agonist, it binds to the H1 receptor, triggering a cascade of intracellular events that result in physiological responses . The oxadiazole ring’s low aromaticity and weak O–N bond also allow it to rearrange into other heterocycles, which can be exploited in organic synthesis .

Comparison with Similar Compounds

2-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]ethanamine (CAS 915924-57-1)

• Structure : The pyridine ring is attached at the 3-position instead of 2.
• Molecular Formula : C₉H₁₁N₄O (same as the parent compound).

2-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine Dihydrochloride

• Molecular Formula : C₈H₁₁Cl₂N₄O (estimated molecular weight: ~249.9 g/mol).
• Properties : The dihydrochloride salt enhances solubility, making it suitable for biochemical assays .

Substituent Variations on the Oxadiazole Ring

2-(5-Methoxy-1,2,4-oxadiazol-3-yl)ethan-1-amine Hydrochloride

• Structure : Methoxy group replaces pyridine.
• Molecular Formula : C₅H₁₀ClN₃O₂ (molecular weight: ~179.45 g/mol).
• Applications : Methoxy derivatives are commonly used as intermediates in agrochemicals due to their stability .

2-[5-((4-Chlorophenoxy)methyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine

• Structure: (4-Chlorophenoxy)methyl group introduces lipophilicity.
• Molecular Formula : C₁₁H₁₃ClN₄O₂ (estimated molecular weight: ~284.7 g/mol).
• Activity: Chlorophenoxy groups enhance membrane permeability, relevant in CNS-targeting drugs .

N-Methyl-2-(5-((3-(Trifluoromethyl)phenoxy)methyl)-1,2,4-oxadiazol-3-yl)ethan-1-amine

• Structure: Trifluoromethylphenoxy and N-methyl groups.
• Molecular Formula : C₁₃H₁₄F₃N₃O₂ (molecular weight: 301.27 g/mol).
• Properties : The trifluoromethyl group improves metabolic stability, valuable in antiviral research .

Hybrid Heterocyclic Derivatives

2-(1H-Imidazol-4-yl)-1-[3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine

• Structure : Incorporates an imidazole ring.
• Molecular Formula : C₁₂H₁₂N₆O (molecular weight: 256.27 g/mol).
• Activity : Imidazole-oxadiazole hybrids are studied for dual antimicrobial and anti-inflammatory effects .

1-{5-[(1,2-Benzoxazol-3-yl)methyl]-1,2,4-oxadiazol-3-yl}ethan-1-amine Hydrochloride

• Structure : Benzoxazole substituent.
• Molecular Formula : C₁₂H₁₃ClN₄O₂ (molecular weight: 296.71 g/mol).
• Applications : Benzoxazole derivatives are explored in photodynamic therapy due to fluorescence properties .

Comparative Data Table

Compound Name	Substituent/Modification	Molecular Formula	Molecular Weight (g/mol)	Key Applications
2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine	Pyridin-2-yl	C₉H₁₁N₄O	191.21	Antimicrobial
2-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]ethanamine	Pyridin-3-yl	C₉H₁₁N₄O	191.21	Kinase inhibition
2-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine dihydrochloride	Pyridin-4-yl + HCl salt	C₈H₁₁Cl₂N₄O	~249.90	Biochemical assays
2-(5-Methoxy-1,2,4-oxadiazol-3-yl)ethan-1-amine HCl	Methoxy	C₅H₁₀ClN₃O₂	~179.45	Agrochemicals
N-Methyl-2-(5-((3-(Trifluoromethyl)phenoxy)methyl)-1,2,4-oxadiazol-3-yl)ethan-1-amine	Trifluoromethylphenoxy + N-methyl	C₁₃H₁₄F₃N₃O₂	301.27	Antiviral
2-(1H-Imidazol-4-yl)-1-[3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl]ethan-1-amine	Imidazole hybrid	C₁₂H₁₂N₆O	256.27	Dual antimicrobial

Biological Activity

2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine, also known as a pyridine-derived heterocyclic compound, has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the compound's biological properties, including its antiviral, antibacterial, and antifungal activities, supported by recent research findings and case studies.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C$_9$H$_{11}$ClN$_4$O
Molecular Weight	226.66 g/mol
CAS Number	1269152-24-0
MDL Number	MFCD18380642

Antiviral Activity

Recent studies have highlighted the antiviral potential of pyridine derivatives against SARS-CoV-2. In one study, a series of newly synthesized pyridine compounds demonstrated significant binding affinity to the SARS-CoV-2 main protease (Mpro) with energy scores ranging from -7.2 to -7.9 kcal/mol. Notably, compound 5 (a pyridine derivative) exhibited superior antiviral activity in vitro compared to other tested compounds, suggesting its potential as a therapeutic candidate for COVID-19 treatment .

Antibacterial Activity

The antibacterial properties of 2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine have also been investigated. In vitro tests indicated that this compound exhibited significant activity against various Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were recorded as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	12.5
Escherichia coli	25
Pseudomonas aeruginosa	50

These results suggest that the compound could be a promising candidate for developing new antibacterial agents .

Antifungal Activity

In addition to its antibacterial properties, the compound has shown antifungal activity against several fungal strains. Preliminary studies indicate that it can inhibit the growth of common pathogens such as Candida albicans and Aspergillus niger. The observed MIC values for these fungi were approximately 20 µg/mL and 30 µg/mL respectively .

Case Studies

• SARS-CoV-2 Inhibition : A recent study synthesized several pyridine derivatives and evaluated their efficacy against SARS-CoV-2 using MTT assays. Compound 5 was highlighted for its high safety profile and effectiveness in inhibiting viral replication without cytotoxicity .
• Antibacterial Screening : In another investigation focusing on the antibacterial properties of nitrogen heterocycles, 2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine was included in a panel of compounds tested against resistant bacterial strains. The results confirmed its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), indicating its potential as an alternative treatment option .

Q & A

Q. What are the common synthetic routes for preparing 2-[5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl]ethan-1-amine?

The compound is typically synthesized via cyclization reactions. A validated method involves:

• Reagents : Picoline hydrazide and cyanogen bromide in ethanol.
• Conditions : Reflux for 12 hours under controlled pH.
• Purification : Neutralization with NaHCO₃ followed by recrystallization from ethanol.
• Yield : Reported as "good" (quantitative yields for derivatives).

This method leverages the reactivity of hydrazide derivatives with cyanogen bromide to form the 1,3,4-oxadiazole core, with subsequent functionalization at the 3-position .

Step	Reagents/Conditions	Key Observations
Cyclization	Picoline hydrazide + cyanogen bromide in ethanol, reflux (12 h)	Formation of oxadiazole ring confirmed by NMR
Neutralization	NaHCO₃ solution	Removes acidic byproducts
Purification	Recrystallization (ethanol)	Yields pure crystalline product

Q. Which spectroscopic techniques are most effective for characterizing this compound?

Routine characterization includes:

• ¹H/¹³C NMR : To confirm proton environments (e.g., pyridine protons at δ 8.5–9.0 ppm, oxadiazole CH₂ at δ 3.5–4.0 ppm).
• FTIR : Peaks at 1650–1670 cm⁻¹ (C=N stretch in oxadiazole) and 3300–3500 cm⁻¹ (amine N-H stretch).
• Mass Spectrometry : ESI-MS or EI-MS to verify molecular ion peaks (e.g., [M+H]⁺ for C₉H₁₀N₄O).

These methods collectively confirm structural integrity and purity, as demonstrated in analogous oxadiazole derivatives .

Q. What biological targets or activities are associated with this class of oxadiazole derivatives?

1,3,4-Oxadiazoles are pharmacologically relevant, with reported activities including:

• Antimicrobial : Derivatives show inhibition against Gram-positive bacteria (e.g., S. aureus) via membrane disruption.
• Enzyme Inhibition : RNAse inhibition (e.g., 1-(1,2,4-oxadiazol-3-yl)ethan-1-amine derivatives in RNAse inhibitor formulations) .
• Pesticidal Activity : Structural analogs (e.g., flufenoxadiazam) target fungal pathogens by inhibiting mitochondrial respiration .

Biological assays typically involve in vitro MIC (Minimum Inhibitory Concentration) testing and enzyme inhibition kinetics .

Advanced Research Questions

Q. How can X-ray crystallography resolve structural ambiguities in this compound?

X-ray crystallography provides atomic-level resolution:

• Data Collection : High-resolution (<1.0 Å) data using synchrotron radiation.
• Software : SHELX suite for structure solution (SHELXD) and refinement (SHELXL).
• Key Metrics : Bond angles (e.g., N-O-N in oxadiazole ~120°) and torsion angles (pyridine-oxadiazole dihedral angle).

This method is critical for confirming regiochemistry (e.g., pyridine substitution at position 5 vs. 3) and hydrogen-bonding networks .

Q. What strategies optimize pharmacokinetic properties of oxadiazole-based amines?

Key optimization approaches include:

• Solubility Enhancement : Introduction of polar groups (e.g., hydroxyl or carboxylate) on the ethylamine side chain.
• Metabolic Stability : Blocking metabolically labile sites (e.g., N-methylation of the amine).
• Bioavailability : LogP adjustments via substituent tuning (e.g., fluorinated pyridine analogs).

Computational tools (e.g., QSAR models) guide these modifications by predicting ADMET properties .

Q. How does computational modeling elucidate interactions with biological targets?

Molecular docking and MD simulations are employed:

• Docking Software : AutoDock Vina or Schrödinger Suite for binding pose prediction.
• Targets : Enzymes (e.g., RNAse) or receptors (e.g., GPCRs) with known active sites.
• Key Interactions : Hydrogen bonding between the oxadiazole N and catalytic residues, or π-π stacking with aromatic side chains.

For example, docking studies of analogous compounds reveal strong binding to bacterial DNA gyrase (ΔG ~ -8.5 kcal/mol) .

Parameter	Value
Docking Software	AutoDock Vina
Target Protein	S. aureus DNA gyrase (PDB: 2XCT)
Binding Affinity (ΔG)	-8.2 kcal/mol